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Compound of Interest

Compound Name: N-Isobutyrylglycine-d2

Cat. No.: B15598223 Get Quote

For researchers, scientists, and professionals in drug development, N-Isobutyrylglycine-d2 is

a critical internal standard for the accurate quantification of N-Isobutyrylglycine in biological

samples. This deuterated analog is essential for mass spectrometry-based metabolomics and

clinical diagnostic research, particularly in studies of inborn errors of metabolism. This guide

provides an in-depth overview of commercial suppliers, available product specifications, and a

typical experimental workflow for its application.

Commercial Availability
N-Isobutyrylglycine-d2 is available from specialized chemical suppliers that focus on stable

isotope-labeled compounds for research purposes. The primary application of this compound is

as an internal standard in quantitative analyses by nuclear magnetic resonance (NMR), gas

chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry

(LC-MS).

A key supplier identified is MedChemExpress (MCE), which provides N-Isobutyrylglycine-d2
under the catalog number HY-W141928S1.[1] Another potential source is Smolecule.[2] While

other vendors may exist, the following data is based on the available technical specifications.

Technical Data
The quality and specifications of N-Isobutyrylglycine-d2 are crucial for its function as an

internal standard. The data presented below has been compiled from a publicly available

Certificate of Analysis.
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Parameter Specification Supplier/Source

Product Name N-Isobutyrylglycine-d2 MedChemExpress[1]

Catalog Number HY-W141928S1 MedChemExpress[1]

CAS Number 1219795-05-7 MedChemExpress[1]

Molecular Formula C₆H₉D₂NO₃ MedChemExpress[1]

Molecular Weight 147.17 g/mol MedChemExpress[1]

Purity (by HPLC) 99.43% MedChemExpress[1]

Isotopic Enrichment 98.5% MedChemExpress[1]

Appearance White to off-white solid MedChemExpress[1]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

MedChemExpress[1]

Experimental Protocol: Use as an Internal Standard
The following protocol outlines a general methodology for the use of N-Isobutyrylglycine-d2
as an internal standard for the quantification of endogenous N-Isobutyrylglycine in a biological

matrix (e.g., urine or plasma) by LC-MS/MS.

1. Preparation of Stock and Working Solutions:

Stock Solution (1 mg/mL): Accurately weigh a precise amount of N-Isobutyrylglycine-d2
and dissolve it in a suitable solvent (e.g., methanol or water) to achieve a final concentration
of 1 mg/mL.
Working Solution: Serially dilute the stock solution with the appropriate solvent to create a
working solution at a concentration suitable for spiking into calibration standards and
unknown samples. The final concentration will depend on the expected levels of the analyte
in the samples and the sensitivity of the mass spectrometer.

2. Sample Preparation:
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Thaw biological samples (e.g., urine, plasma) on ice.
To a fixed volume of each sample, calibration standard, and quality control sample, add a
precise volume of the N-Isobutyrylglycine-d2 working solution. This ensures that the
internal standard is present at the same concentration in all samples.
Perform a protein precipitation step if working with plasma or serum. This is typically done by
adding a cold organic solvent like acetonitrile.
Vortex the samples and centrifuge to pellet the precipitated proteins.
Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.
Reconstitute the dried extract in a mobile phase-compatible solvent for LC-MS analysis.

3. LC-MS/MS Analysis:

Develop a liquid chromatography method to separate N-Isobutyrylglycine from other matrix
components.
Optimize the mass spectrometer settings for the detection of both N-Isobutyrylglycine and N-
Isobutyrylglycine-d2. This involves selecting the appropriate precursor and product ions for
each compound in Multiple Reaction Monitoring (MRM) mode.
Inject the prepared samples onto the LC-MS/MS system.

4. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the N-Isobutyrylglycine
to the peak area of the N-Isobutyrylglycine-d2 against the concentration of the calibration
standards.
Determine the concentration of N-Isobutyrylglycine in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Diagrams
Experimental Workflow
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Caption: Workflow for quantification using an internal standard.

Valine Catabolism Pathway
N-Isobutyrylglycine is a metabolite in the valine catabolism pathway. Elevated levels are

observed in individuals with isobutyryl-CoA dehydrogenase deficiency.[3][4][5]
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Caption: Simplified valine catabolism pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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